Cas no 2680667-34-7 (benzyl N-(4-hydroxycyclohexyl)-N-(3-methylbutan-2-yl)carbamate)

• Product Name: benzyl N-(4-hydroxycyclohexyl)-N-(3-methylbutan-2-yl)carbamate
• CAS No: 2680667-34-7
• MF: C₁₉H₂₉NO₃
• MW: 319.438465833664
• CID: 5632295
• PubChem ID: 165923891
• Update Time: 2025-06-28

benzyl N-(4-hydroxycyclohexyl)-N-(3-methylbutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680667-34-7
• EN300-28293788
• benzyl N-(4-hydroxycyclohexyl)-N-(3-methylbutan-2-yl)carbamate

• Inchi： 1S/C19H29NO3/c1-14(2)15(3)20(17-9-11-18(21)12-10-17)19(22)23-13-16-7-5-4-6-8-16/h4-8,14-15,17-18,21H,9-13H2,1-3H3
• InChI Key： XFFIQJIGJPCLBK-UHFFFAOYSA-N
• SMILES： OC1CCC(CC1)N(C(=O)OCC1C=CC=CC=1)C(C)C(C)C

Computed Properties

• Exact Mass: 319.21474379g/mol
• Monoisotopic Mass: 319.21474379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl N-(4-hydroxycyclohexyl)-N-(3-methylbutan-2-yl)carbamate

Benzyl N-(4-Hydroxycyclohexyl)-N-(3-Methylbutan-2-yl)Carbamate: A Comprehensive Overview

Benzyl N-(4-Hydroxycyclohexyl)-N-(3-Methylbutan-2-yl)Carbamate (CAS No. 2680667-34-7) is a complex organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of carbamates, which are widely used due to their versatile properties and reactivity. The structure of benzyl N-(4-hydroxycyclohexyl)-N-(3-methylbutan-2-yl)carbamate consists of a benzyl group attached to a carbamate moiety, which is further substituted with a hydroxycyclohexyl group and a methylbutan group.

Recent studies have highlighted the potential of benzyl N-(4-hydroxycyclohexyl)-N-(3-methylbutan-2-yl)carbamate in drug delivery systems due to its ability to form stable prodrugs. Prodrugs are inactive compounds that are converted into active drugs in the body, thereby improving bioavailability and reducing side effects. The hydroxycyclohexyl group in the molecule plays a crucial role in enhancing the solubility and permeability of the compound, making it an ideal candidate for targeted drug delivery.

In the field of agrochemistry, benzyl N-(4-hydroxycyclohexyl)-N-(3-methylbutan-2-yl)carbamate has shown promise as a precursor for herbicides and insecticides. Its ability to undergo controlled hydrolysis under specific conditions makes it suitable for developing environmentally friendly pesticides that degrade quickly after use, minimizing their impact on non-target species.

The synthesis of benzyl N-(4-hydroxycyclohexyl)-N-(3-methylbutan-2-yl)carbamate involves a multi-step process that includes nucleophilic substitution and condensation reactions. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring that the compound meets the stringent requirements of pharmaceutical and agricultural industries.

One of the most exciting developments involving benzyl N-(4-hydroxycyclohexyl)-N-(3-methylbutan-2-yl)carbamate is its application in polymer chemistry. The compound has been used as a building block for synthesizing biodegradable polymers, which are increasingly sought after in packaging and biomedical applications due to their ability to decompose naturally without causing environmental harm.

Furthermore, benzyl N-(4-hydroxycyclohexyl)-N-(3-methylbutan-2-yl)carbamate has been studied for its potential in catalysis. Its unique structure allows it to act as a ligand in transition metal catalysts, enhancing the efficiency of various organic reactions such as alkene epoxidation and enantioselective reductions.

The safety profile of benzyl N-(4-hydroxycyclohexy l)-N-(3-methylbutan-2-y l)carbamat e has also been extensively evaluated, with studies indicating low toxicity when used at recommended levels. This makes it a safe option for applications where human exposure is a concern.

In conclusion, benz yl N -(4 -hydroxy cyc lohe x yl ) -N -(3 -m eth yl but an - 2 -y l )c arb amat e (CAS No . 2680667 - 34 -7 ) is a versatile compound with wide-ranging applications across multiple industries . Its unique chemical properties , combined with recent advancements in its synthesis and application , make it an important molecule in modern chemistry . As research continues , new uses for this compound are likely to emerge , further solidifying its role in scientific innovation .